Cas no 139363-43-2 (Benzoxazole, 7-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]-)
139363-43-2 structure
Product Name:Benzoxazole, 7-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]-
CAS No:139363-43-2
MF:C15H9ClF3NO
MW:311.686273336411
CID:1268135
Update Time:2024-08-04
Benzoxazole, 7-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoxazole, 7-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]-
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- Inchi: 1S/C15H9ClF3NO/c16-8-10-2-1-3-12-13(10)21-14(20-12)9-4-6-11(7-5-9)15(17,18)19/h1-7H,8H2
- InChI Key: CNXRNFDAPDSNLQ-UHFFFAOYSA-N
- SMILES: O1C2=C(CCl)C=CC=C2N=C1C1=CC=C(C(F)(F)F)C=C1
Computed Properties
- Exact Mass: 311.03257
Experimental Properties
- Density: 1.378±0.06 g/cm3(Predicted)
- Boiling Point: 363.2±42.0 °C(Predicted)
- PSA: 26.03
- pka: 0.26±0.30(Predicted)
Benzoxazole, 7-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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